Cas no 1378805-89-0 (2,6-Difluoro-4-(hydroxymethyl)benzoic acid)

• Product Name: 2,6-Difluoro-4-(hydroxymethyl)benzoic acid
• CAS No: 1378805-89-0
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 4774393
• Update Time: 2026-02-26

2,6-Difluoro-4-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-(hydroxymethyl)benzoic acid
• 2,6-Difluoro-4-(hydroxymethyl)benzoic acid

• Inchi： 1S/C8H6F2O3/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-2,11H,3H2,(H,12,13)
• InChI Key： SNTDYLMRIMBQKP-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-Difluoro-4-(hydroxymethyl)benzoic acid

Recent Advances in the Application of 2,6-Difluoro-4-(hydroxymethyl)benzoic acid (CAS: 1378805-89-0) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Difluoro-4-(hydroxymethyl)benzoic acid (CAS: 1378805-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic carboxylic acid derivative, characterized by its fluorine substitutions and hydroxymethyl functional group, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the design of enzyme inhibitors, prodrugs, and targeted therapeutics, particularly in oncology and infectious diseases.

One of the most notable applications of 2,6-Difluoro-4-(hydroxymethyl)benzoic acid is its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a linker in the development of novel PROTACs targeting BET proteins, which are implicated in cancer progression. The hydroxymethyl group facilitated efficient conjugation with E3 ligase ligands, while the fluorine atoms enhanced metabolic stability, leading to improved pharmacokinetic properties in preclinical models.

In the realm of antimicrobial research, this compound has shown promise as a precursor for the synthesis of fluoroquinolone derivatives. A recent patent application (WO2023051234) describes its use in creating next-generation antibiotics with enhanced activity against multidrug-resistant Gram-negative pathogens. The strategic placement of fluorine atoms at the 2- and 6-positions was found to significantly improve membrane permeability and target binding affinity compared to non-fluorinated analogs.

Structural modifications of 2,6-Difluoro-4-(hydroxymethyl)benzoic acid have also been explored for the development of PET (Positron Emission Tomography) radiotracers. Researchers at Massachusetts General Hospital reported the successful 18F-labeling of this scaffold for imaging studies of tumor metabolism (ACS Chemical Biology, 2024). The hydroxymethyl group served as an ideal site for radiofluorination, while the existing fluorine atoms provided structural stability, resulting in a tracer with excellent in vivo performance.

The compound's role in covalent drug discovery has been another area of active investigation. Its benzoic acid core can be readily modified to incorporate electrophilic warheads for targeted covalent inhibition. A Nature Chemical Biology publication (2023) detailed its use in developing irreversible inhibitors of KRAS G12C, where the hydroxymethyl group was converted to a reactive acrylamide moiety for selective binding to the mutant cysteine residue.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalable production of 2,6-Difluoro-4-(hydroxymethyl)benzoic acid. A Green Chemistry report (2024) described an efficient three-step continuous process starting from commercially available 2,6-difluorotoluene, achieving >85% overall yield with significantly reduced solvent waste compared to batch methods.

Looking forward, the unique structural features of 2,6-Difluoro-4-(hydroxymethyl)benzoic acid continue to inspire innovative applications in drug discovery. Ongoing research is exploring its potential in targeted protein degradation, antibody-drug conjugates, and as a versatile handle for bioconjugation strategies. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to remain a valuable tool in medicinal chemistry for years to come.